Cas no 3336-16-1 (2-Chloro-4-hydroxybenzonitrile)

• Product Name: 2-Chloro-4-hydroxybenzonitrile
• CAS No: 3336-16-1
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD00052185
• CID: 303807
• PubChem ID: 592797
• Update Time: 2025-04-19

2-Chloro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydroxybenzonitrile
• Benzonitrile,2-chloro-4-hydroxy-
• 2-Chlor-4-hydroxybenzonitril
• 2-chloro-4-hydroxybenzenecarbonitrile
• 2-chloro-4-hydroxy-benzonitrile
• 3-chloro-4-cyano phenol
• HO(3-Cl,4-CN)Ph
• EN300-170034
• 3336-16-1
• CL8161
• AC-26121
• 2-Chloro-4-hydroxybenzonitrile, 98%
• DTXSID80343866
• FT-0611779
• TS-02048
• InChI=1/C7H4ClNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10
• A21036
• AMY16055
• MFCD00052185
• Chloro-4-hydroxybenzonitrile;2-Chloro-4-hydroxybenzonitrile
• Benzonitrile, 2-chloro-4-hydroxy-
• 2-chloro-4-hydroxy benzonitrile
• SCHEMBL473963
• SY045492
• CS-W008114
• J-019159
• 3-Chloro-4-cyanophenol
• AKOS009156698
• DB-068811

• MDL： MFCD00052185
• Inchi： 1S/C7H4ClNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H
• InChI Key： BDDVAWDNVWLHDQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C#N)O

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 160 °C (dec.) (lit.)
• Boiling Point: 323.2°C at 760 mmHg
• PSA: 44.02000
• LogP: 1.91728
• Solubility: Not determined

2-Chloro-4-hydroxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides